Cas no 109-06-8 (2-Methylpyridine)

2-Methylpyridine structure
2-Methylpyridine structure
Product Name:2-Methylpyridine
CAS No:109-06-8
MF:C6H7N
MW:93.126481294632
MDL:MFCD00006332
CID:35543
PubChem ID:7975
Update Time:2025-04-18

2-Methylpyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Methylpyridine
    • 2-picoline (alpha)
    • α-Methylpyridine
    • 2-Picoline
    • 2-methyl-pyridine
    • 2-Picoline1000µg
    • ai3-2409
    • ALPHAP
    • aPicolin
    • a-Picoline
    • monomethylpyridine
    • o-Picoline
    • α-Picoline
    • NSC 3409
    • NSC-3409
    • ALPHA-PICOLINE
    • 2-PICOLINE 98%
    • 2-Picoline (2-
    • 2-Methylpyridine,98%
    • MDL： MFCD00006332
    • Inchi： 1S/C6H7N/c1-6-4-2-3-5-7-6/h2-5H,1H3
    • InChI Key： BSKHPKMHTQYZBB-UHFFFAOYSA-N
    • SMILES： CC1N=CC=CC=1
    • BRN： 104581

Computed Properties

  • Exact Mass: 93.05780
  • Monoisotopic Mass: 93.057849
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 52.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 12.9

Experimental Properties

  • Color/Form: Colorless liquid with special smell. [1]
  • Density: 0.943 g/mL at 25 °C(lit.)
  • Melting Point: −70 °C (lit.)
  • Boiling Point: 128-129 °C(lit.)
  • Flash Point: Fahrenheit: 84.2 ° f
    Celsius: 29 ° c
  • Refractive Index: n20/D 1.500(lit.)
  • PH: 8.5 (100g/l, H2O, 20℃)
  • Solubility: H2O: freely soluble
  • Water Partition Coefficient: MISCIBLE
  • Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents, sulfuric acid, acids, metals, iron (II) sulfate, hydrogen peroxide. Hygroscopic.
  • PSA: 12.89000
  • LogP: 1.39000
  • Merck: 7400
  • Vapor Pressure: 10 mmHg ( 24.4 °C)
  • Sensitiveness: Hygroscopic
  • pka: 5.97(at 20℃)
  • Solubility: It is miscible with water and soluble in most organic solvents. [14]

2-Methylpyridine Security Information

  • Symbol: GHS02 GHS07
  • Prompt：dangerous
  • Signal Word：Warning
  • Hazard Statement： H226,H302,H312,H319,H332,H335
  • Warning Statement： P261,P280,P305+P351+P338
  • Hazardous Material transportation number：UN 2313 3/PG 3
  • WGK Germany：1
  • Hazard Category Code： 10-20/22-24-36/37
  • Safety Instruction： S26-S36
  • RTECS：TJ4900000
  • Hazardous Material Identification： Xn
  • Packing Group：III
  • Hazard Level：3
  • HazardClass：3
  • PackingGroup：III
  • TSCA：Yes
  • Toxicity：LD50 orally in rats: 1.41 g/kg (Smyth)
  • Explosive Limit：1.4-8.6%(V)
  • Safety Term：3
  • Packing Group：III
  • Risk Phrases：R10; R20/21/22; R36/37
  • Storage Condition：Flammable area

2-Methylpyridine Customs Data

  • HS CODE：29333999
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2-Methylpyridine Production Method

Production Method 1

109-06-8 109-06-8
109-01-3 109-01-3
624-78-2 624-78-2
13925-00-3 13925-00-3
2851-95-8 2851-95-8
4097-88-5 4097-88-5
1798313-55-9 1798313-55-9
21202-52-8 21202-52-8
69687-77-0 69687-77-0
15707-23-0 15707-23-0
290-37-9 290-37-9
5910-89-4 5910-89-4
14667-55-1 14667-55-1
616-43-3 616-43-3
75011-91-5 75011-91-5
49813-61-8 49813-61-8
636-41-9 636-41-9
617-92-5 617-92-5
15986-80-8 15986-80-8
13360-64-0 13360-64-0
1739-84-0 1739-84-0
Reaction Conditions
1.1 Catalysts: Silica Solvents: Methanol ;  500 °C
Reference
Analytical pyrolysis of polyethyleneimines
Coralli, Irene; et al, Journal of Analytical and Applied Pyrolysis, 2023, 169,

2-Methylpyridine Preparation Products

2-Methylpyridine Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:109-06-8)2-Picoline
Order Number:sfd7165;1680776
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:109-06-8)2-Picoline
Order Number:LE4199;LE11415;LE1680776
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:45
Price ($):discuss personally
Email:18501500038@163.com
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:109-06-8)
Order Number:SDF271;SFD275
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 27 November 2024 14:57
Price ($):
Email:sales1@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:109-06-8)2-Picoline
sfd7165;1680776
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:109-06-8)2-Picoline
LE4199;LE11415;LE1680776
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
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